Cas no 1216609-93-6 (Indole-3-carbinol hydrate)

• Product Name: Indole-3-carbinol hydrate
• CAS No: 1216609-93-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 859469
• Update Time: 2023-08-02

Indole-3-carbinol hydrate Chemical and Physical Properties

Names and Identifiers

• (1H-indol-3-yl)Methanol hydrate
• Indole-3-carbinol hydrate
• 1H-indol-3-ylmethanol hydrate
• 1H-indol-3-ylmethanol;hydrate
• INDOLE-3-CARBINOLHYDRATE
• 1H-indol-3-ylmethanol,hydrate
• indol-3-ylmethan-1-ol, hydrate
• (1H-Indol-3-yl)methanol xhydrate
• SBB055979
• indole-3-carbinol hydrate, AldrichCPR
• A805057

• Inchi： 1S/C9H9NO.H2O/c11-6-7-5-10-9-4-2-1-3-8(7)9;/h1-5,10-11H,6H2;1H2
• InChI Key： OMEVEHLSJRKSEF-UHFFFAOYSA-N
• SMILES： OCC1=CNC2C=CC=CC1=2.O

Computed Properties

• Exact Mass: 165.078978594 g/mol
• Monoisotopic Mass: 165.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.19
• Topological Polar Surface Area: 37